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Compound of Interest

Compound Name: Disperse orange 62

Cat. No.: B12361856

A Comparative Guide to the Photostability of
Disperse Orange 62

This guide provides a benchmark for the photostability of the commercial textile dye, Disperse
Orange 62, against established industry standards. The comparisons are supported by
available lightfastness data and standardized experimental protocols relevant to researchers,
scientists, and professionals in drug development and material science.

Data Presentation: Photostability Comparison

The photostability of disperse dyes is commonly evaluated using a lightfastness rating
according to standards set by the International Organization for Standardization (ISO) and the
American Association of Textile Chemists and Colorists (AATCC). This rating is determined on
a blue wool scale, where a higher number indicates greater resistance to fading upon light
exposure.

Disperse Orange 62, an azo dye, is compared here with two industry-standard disperse dyes:
Disperse Blue 79, another azo dye, and Disperse Red 60, an anthraquinone-based dye.
Anthraquinone dyes are generally recognized for their superior photostability compared to azo
dyes. While specific quantitative photodegradation data for Disperse Orange 62 is not readily
available in public literature, the lightfastness ratings provide a solid basis for comparison.
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Lightfastness
Dye Name C.l. Name Chemical Class Rating (ISO 105-
B02 /| AATCC 16.3)

Disperse Orange 62 11239 Single Azo 6-7
Disperse Blue 79 11345 Monoazo 5-6
Disperse Red 60 60756 Anthraquinone 6-7

Analysis of Photostability Data:

» Disperse Orange 62 exhibits a good to very good lightfastness rating of 6-7, which is
commendable for a single azo dye.

o Disperse Blue 79, another monoazo dye, has a slightly lower lightfastness rating of 5-6,
indicating moderate to good photostability.

o Disperse Red 60, an anthraquinone dye, demonstrates very good lightfastness with a rating
of 6-7, setting a high benchmark for photostability. The inherent chemical structure of
anthraquinone dyes contributes to their enhanced stability against photodegradation.

Experimental Protocols

The evaluation of a dye's photostability is conducted under controlled laboratory conditions to
ensure that the results are reproducible and comparable. The most widely accepted standards
for testing the colorfastness to light of textiles are ISO 105-B02 and AATCC Test Method 16.3.

Objective: To determine the resistance of a textile dye to the fading effects of light exposure.
Apparatus:

» Xenon arc lamp weathering instrument

¢ Blue wool reference fabrics (ISO 1 to 8 or AATCC L2 to L9)

o Grey Scale for assessing color change
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» Spectrophotometer for quantitative color measurement (optional)
Methodology (based on ISO 105-B02 and AATCC 16.3):

e Specimen Preparation: A sample of the textile dyed with Disperse Orange 62 is prepared,
alongside samples dyed with the industry-standard dyes (Disperse Blue 79 and Disperse
Red 60). A portion of each sample is masked to serve as an unexposed reference.

e Mounting: The dyed textile samples and a set of blue wool reference fabrics are mounted on
sample holders.

e Exposure: The mounted samples are placed in a xenon arc weathering instrument. The
xenon arc lamp is filtered to simulate natural sunlight. The exposure conditions (temperature,
humidity, and irradiance) are strictly controlled as per the specific test method.

e Evaluation: The samples are exposed to the light for a specified duration, or until a
predetermined level of fading is observed in a specific blue wool reference fabric. The
degree of fading of the test samples is then assessed by comparing the exposed and
unexposed portions of each sample.

e Rating: The lightfastness is rated by identifying which blue wool reference fabric shows a
similar degree of color change to the test sample. The rating is given on a scale of 1 (very
poor) to 8 (excellent). A spectrophotometer can also be used to quantitatively measure the
color difference (AE*ab) between the exposed and unexposed areas.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for testing the photostability of a disperse
dye according to industry standards.
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Caption: Workflow for Photostability Testing of Disperse Dyes.

« To cite this document: BenchChem. [Benchmarking the photostability of "Disperse Orange
62" against industry standards]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12361856#benchmarking-the-photostability-of-
disperse-orange-62-against-industry-standards]

Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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